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Compound of Interest

Compound Name: Sal003

Cat. No.: B3423416 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety, handling, and disposal protocols for Sal003 (CAS:

1164470-53-4). Adherence to these guidelines is essential to ensure a safe laboratory

environment and compliance with regulatory standards.

Chemical and Physical Properties
Sal003 is a potent, cell-permeable inhibitor of eukaryotic translation initiation factor 2 alpha

(eIF2α) phosphatase.[1] It is an analog of Salubrinal with enhanced aqueous solubility.[2]
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Property Value Source

CAS Number 1164470-53-4 [3]

Molecular Formula C₁₈H₁₅Cl₄N₃OS [3]

Molecular Weight 463.2 g/mol

Appearance Off-white solid

Solubility DMSO: up to 100 mM

DMF: 30 mg/ml

DMSO:PBS (pH 7.2) (1:2):

0.33 mg/ml

Purity
≥95% to >99% (vendor

dependent)

Storage
-20°C, store in the dark, under

desiccating conditions

Hazard Identification and Safety Precautions
Sal003 is classified as hazardous to the aquatic environment with long-lasting effects (H410).

GHS Pictogram:

alt text

Signal Word: Warning

Precautionary Statements:
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash hands thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340

IF INHALED: Remove victim to fresh air and

keep at rest in a position comfortable for

breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P330 Rinse mouth.

P362+P364
Take off contaminated clothing and wash it

before reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501
Dispose of contents/container in accordance

with local regulation.

Proper Disposal Procedures
Disposal of Sal003 and its containers must be handled as hazardous waste. Always consult

your institution's Environmental Health and Safety (EHS) department for specific protocols.
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Step-by-Step Disposal Guide:

Waste Collection:

Collect all Sal003 waste, including unused product, solutions, and contaminated

consumables (e.g., pipette tips, gloves, vials), in a dedicated, properly labeled hazardous

waste container.

The container must be made of a compatible material (e.g., polyethylene) and have a

secure, tight-fitting lid.

Label the container clearly with "Hazardous Waste," the full chemical name "Sal003," and

the associated hazards (e.g., "Aquatic Hazard").

Storage Pending Disposal:

Store the hazardous waste container in a designated, secure area, away from

incompatible materials.

The storage area should be cool, dry, and well-ventilated.

Arrange for Pickup:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not attempt to dispose of Sal003 down the drain or in regular trash.

Decontamination:

Decontaminate any surfaces or equipment that may have come into contact with Sal003
using an appropriate solvent (e.g., ethanol, isopropanol) followed by soap and water.

Collect all cleaning materials as hazardous waste.

Mechanism of Action and Experimental Workflow
Sal003 is a potent inhibitor of the phosphatase complexes that dephosphorylate eukaryotic

translation initiation factor 2α (eIF2α). This leads to an accumulation of phosphorylated eIF2α
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(eIF2α-P), which in turn inhibits global protein synthesis.

Signaling Pathway of Sal003 Action

Cellular Stress
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Click to download full resolution via product page

Caption: Sal003 inhibits the GADD34/PP1c phosphatase complex, increasing p-eIF2α levels.

Experimental Protocol: In Vitro eIF2α Phosphorylation
Assay
This protocol outlines a general method to assess the effect of Sal003 on eIF2α

phosphorylation in a cell-based assay.

Cell Culture and Treatment:

Plate mouse embryonic fibroblasts (MEFs) or other suitable cells in a multi-well plate and

culture overnight.

Prepare stock solutions of Sal003 in DMSO (e.g., 10 mM).

Treat cells with varying concentrations of Sal003 (e.g., 1-10 µM) or a vehicle control

(DMSO) for a specified time (e.g., 1-4 hours).

Cell Lysis:

Wash cells with ice-cold PBS.
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Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

Centrifuge the lysate to pellet cell debris and collect the supernatant.

Protein Quantification:

Determine the protein concentration of each lysate using a BCA or Bradford assay.

Western Blot Analysis:

Normalize protein amounts for all samples and prepare for SDS-PAGE.

Separate proteins by gel electrophoresis and transfer to a PVDF membrane.

Block the membrane (e.g., with 5% non-fat milk or BSA in TBST).

Incubate the membrane with primary antibodies against phosphorylated-eIF2α (p-eIF2α)

and total eIF2α. A loading control (e.g., β-actin or GAPDH) should also be used.

Wash the membrane and incubate with appropriate HRP-conjugated secondary

antibodies.

Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging

system.

Data Analysis:

Quantify band intensities using densitometry software.

Calculate the ratio of p-eIF2α to total eIF2α for each treatment condition to determine the

effect of Sal003 on eIF2α phosphorylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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